Cas no 2648972-29-4 (2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane)

• Product Name: 2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane
• CAS No: 2648972-29-4
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5870954
• PubChem ID: 155822694
• Update Time: 2025-05-24

2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• EN300-7110492
• 2-(2-isocyanatoethyl)-2-methyl-1,3-dioxolane
• 2648972-29-4
• 2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane

• Inchi： 1S/C7H11NO3/c1-7(2-3-8-6-9)10-4-5-11-7/h2-5H2,1H3
• InChI Key： ORQZJANKFKDAHL-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCN=C=O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.9Ų

Additional information on 2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane

2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane: A Comprehensive Overview

2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane, also known by its CAS number 107580-40-5, is a versatile compound with significant applications in various industries. This compound is a derivative of isocyanates, which are widely used in the production of polyurethanes, adhesives, and coatings. The unique structure of 2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane makes it an ideal candidate for reactions involving nucleophilic attack, particularly in the formation of urethanes and carbamates.

The molecule consists of an isocyanate group (-NCO) attached to an ethyl chain, which is further connected to a 1,3-dioxolane ring. The 1,3-dioxolane ring is a five-membered cyclic ether, providing stability and reactivity to the compound. This structure allows for controlled reactivity, making it suitable for use in controlled-release applications and as a precursor in polymer synthesis.

Recent studies have highlighted the potential of 2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane in the development of biodegradable polymers. Researchers have explored its use in creating environmentally friendly materials that can degrade under specific conditions, reducing environmental impact. This aligns with the growing demand for sustainable solutions in the chemical industry.

In addition to its role in polymer chemistry, 2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane has shown promise in drug delivery systems. Its ability to form stable urethane linkages makes it a valuable component in the synthesis of drug carriers that can release medication at a controlled rate. This application is particularly relevant in the field of biomedical engineering, where precise drug delivery is crucial for therapeutic effectiveness.

The synthesis of 107580-40-5 involves the reaction of an appropriate alcohol with phosgene or other carbonylating agents. The process typically requires precise control over reaction conditions to ensure high purity and yield. Advances in catalytic methods have improved the efficiency of this synthesis, making it more accessible for industrial-scale production.

From an environmental standpoint, the compound's reactivity and biodegradability make it a preferable choice over traditional non-biodegradable alternatives. Its use in eco-friendly products aligns with global efforts to reduce chemical waste and promote sustainability.

In conclusion, 2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane (CAS No. 107580-40-5) is a multifaceted compound with applications spanning materials science, biomedical engineering, and sustainable chemistry. Its unique structure and reactivity continue to drive innovation across these fields, making it a key player in modern chemical research and industry.